Cas no 2034461-26-0 (N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide
• CAS No: 2034461-26-0
• MF: C₁₆H₂₁F₂NO₂
• MW: 297.340251684189
• CID: 5844619
• PubChem ID: 119104692
• Update Time: 2025-06-07

N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide
• N-(4,4-difluorocyclohexyl)-4-propan-2-yloxybenzamide
• N-(4,4-difluorocyclohexyl)-4-isopropoxybenzamide
• 2034461-26-0
• AKOS026698195
• F6559-1428

• Inchi： 1S/C16H21F2NO2/c1-11(2)21-14-5-3-12(4-6-14)15(20)19-13-7-9-16(17,18)10-8-13/h3-6,11,13H,7-10H2,1-2H3,(H,19,20)
• InChI Key： IYYHNHNJNBQSJY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)NC(C1C=CC(=CC=1)OC(C)C)=O)F

Computed Properties

• Exact Mass: 297.15403524g/mol
• Monoisotopic Mass: 297.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide

Professional Introduction to N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide (CAS No. 2034461-26-0)

N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide, identified by its CAS number 2034461-26-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of 4,4-difluorocyclohexyl and propan-2-yloxy substituents, contribute to its distinctive chemical properties and biological interactions.

The 4,4-difluorocyclohexyl group in N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide introduces a high degree of steric hindrance and electronic complexity, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This moiety has been widely explored in the design of bioactive molecules due to its ability to modulate electronic distributions and enhance molecular rigidity. The incorporation of fluorine atoms further enhances the compound's lipophilicity and metabolic resistance, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the development of novel benzamide derivatives as potential therapeutic agents. Benzamides are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The specific substitution pattern in N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide, particularly the propan-2-yloxy group, plays a crucial role in determining its pharmacological profile. This group can influence the compound's interaction with enzymes and receptors, thereby modulating its biological effects.

The synthesis of N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the 4,4-difluorocyclohexyl moiety requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the propan-2-yloxy group necessitates careful selection of coupling reagents and catalysts to achieve optimal reaction efficiency. These synthetic challenges underscore the complexity involved in developing novel pharmaceutical compounds.

The biological activity of N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide has been extensively studied in various preclinical models. Research has demonstrated that this compound exhibits significant inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The presence of the 4,4-difluorocyclohexyl group appears to enhance its binding affinity to these targets, leading to potent pharmacological effects. Additionally, studies have shown that this compound exhibits good selectivity towards specific biological pathways, minimizing off-target effects and potential side reactions.

In vitro studies have further elucidated the mechanisms by which N-(4,4-difluorocyclohexyl)-4-(propan-2-yloxy)benzamide exerts its biological effects. These studies have revealed that the compound interacts with various enzymes and receptors involved in inflammation and pain signaling. The specific substitution pattern in its structure appears to be critical for these interactions, highlighting the importance of structural optimization in drug design. Furthermore, research has shown that this compound can modulate intracellular signaling pathways associated with inflammation and pain perception.

The potential therapeutic applications of N-(4,4-difluorocyclohexyl-
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